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Chemical Profile of 4-Phenylbutanal

The table below summarizes the key physicochemical data for 4-Phenylbutanal, which is critical for

process design and troubleshooting [1] [2].

Property Value

CAS Number 18328-11-5

Molecular Formula C10H12O

Molecular Weight 148.20 g/mol

Boiling Point 243.3 °C (at 760 mmHg); 102-103 °C (at 12 Torr)

Melting Point 45-48 °C

Density 0.971 g/cm³

Flash Point 115.9 °C

Synonyms Benzenebutanal, 4-Phenylbutyraldehyde, γ-Phenylbutyraldehyde
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General Principles for Scaling Up Chemical Synthesis

While a specific pathway for 4-Phenylbutanal is not detailed, scaling any synthesis from lab to industrial

scale follows established engineering and chemical principles. The following workflow outlines the key

stages and considerations for a successful scale-up, from initial research to industrial production.

This diagram shows the primary stages of scaling up a chemical process. The main challenges that arise

during this transition, particularly between the lab and pilot stages, include [3]:

Safety: Handling larger quantities of chemicals requires more rigorous protocols for containment,
storage, and disposal [4] [3].

Heat and Mass Transfer: Reactions that are easy to control in a small flask can become dangerous
or inefficient in large reactors due to difficulties in mixing and temperature control [3].

Process Efficiency: Achieving the same high yield and purity at a larger scale can be challenging
and often requires re-optimization of reaction conditions [3].

Quality Control and Regulation: Industrial production must adhere to strict regulatory standards
(like GMP) and implement extensive quality assurance testing [3].

Frequently Asked Questions & Troubleshooting

Based on general scale-up principles, here are some potential FAQs.

Q1: Our reaction yield drops significantly when we move from a 1-g to a 100-g batch. What could be

the cause?

A: This is a common scale-up issue. Investigate the following:
Mixing Efficiency: Ensure agitation in the larger vessel is sufficient to keep the reaction

mixture homogeneous.
Heat Transfer: The surface-to-volume ratio decreases with scale, making exothermic reactions

harder to control. Review your heating/cooling rate and jacket temperature.
Reaction Time: Reaction kinetics can change with scale. The time required for addition of

reagents or for the reaction to complete may be longer.

Q2: How can we safely manage the distillation of 4-Phenylbutanal at a larger scale?

A: With a boiling point of ~243°C at atmospheric pressure [1], high-temperature distillation can be a

risk. Consider:
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Vacuum Distillation: Operating under reduced pressure (e.g., 12 Torr, where the BP is 102-

103°C [2]) lowers the temperature, improving safety and reducing thermal degradation.
Mechanistic Modeling: Using process modeling software can help optimize distillation

parameters (like pressure, temperature, and reflux ratio), saving development time and
reducing solvent volumes [5].

Material Compatibility: Ensure all gaskets and seals are compatible with the process
conditions and the chemical itself.

Q3: What are the key safety precautions for handling 4-Phenylbutanal in the lab?

A: Always treat all chemicals as potentially hazardous [4]. For 4-Phenylbutanal:
Personal Protective Equipment (PPE): Always wear a lab coat, gloves, and safety goggles. A

face shield is recommended for larger-scale operations [4].
Flammability: Note the flash point of 115.9°C [1]. Keep away from sparks, heat, and open

flames.
General Handling: Work with a partner and always in a fume hood to prevent inhalation of

vapors. Ensure all containers are clearly labeled [4].

Methodology: Approach to Scaling a Process

When a specific synthesis route is identified, the following methodology can be applied to develop a robust

industrial process [3]:

Laboratory Optimization: Define the reaction pathway and optimize for maximum yield and purity on
a small (1-100 g) scale. Identify critical process parameters (temperature, pH, addition rate, etc.).

Pilot Plant Studies: Scale the reaction to a pilot plant (e.g., 1-50 kg). The primary goal here is to
understand and engineer the process, not just to make product. Focus on heat and mass transfer,

safety, and isolating intermediates.
Process Modeling and Validation: Use mechanistic models to simulate unit operations like

distillation, predicting behavior at an industrial scale and optimizing conditions with fewer experiments
[5].

Industrial Implementation: Transfer the validated process to a production facility, ensuring all
equipment meets the required specifications and that Good Manufacturing Practices (GMP) are

followed for quality assurance [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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